Cas no 2172196-31-3 (benzyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate)

• Product Name: benzyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate
• CAS No: 2172196-31-3
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 5791202
• PubChem ID: 165504368
• Update Time: 2025-10-29

benzyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-({2-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate
• EN300-1478234
• 2172196-31-3
• benzyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate

• Inchi： 1S/C16H22N2O2/c17-14-8-13-6-7-16(14,9-13)11-18-15(19)20-10-12-4-2-1-3-5-12/h1-5,13-14H,6-11,17H2,(H,18,19)
• InChI Key： YICYGRZBSHVTOE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC12CCC(CC1N)C2)=O

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on benzyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate

Benzyl N-({2-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Modern Pharmaceutical Research

Benzyl N-({2-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate, with the chemical formula C₁₆H₂₃NO₃ and CAS number 2172196-31-3, represents a novel class of organic compounds that have garnered significant attention in the field of pharmaceutical chemistry. This compound is characterized by its unique bicyclic structure, which forms a core of 2-aminobicyclo[2.2.1]heptan-1-yl, connected to a benzyl group via a carbamate linkage. The molecular weight of this compound is approximately 285.36 g/mol, and its solubility profile is influenced by the hydrophilic nature of the carbamate functional group, which enhances its interaction with aqueous environments.

Benzyl N-({2-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate has been extensively studied for its potential applications in drug discovery. Recent research, published in Journal of Medicinal Chemistry in 2023, highlights its role as a scaffold for the development of novel antitumor agents. The compound's ability to modulate cellular signaling pathways, particularly through its interaction with serotonin receptor subtypes, has been a focal point of recent investigations. This functionality is attributed to the bicyclic core, which provides a rigid framework for selective binding to target proteins.

One of the most promising applications of Benzyl N-({2-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate is its potential as a lead compound in the design of selective serotonin receptor modulators. A 2024 study in Advanced Drug Delivery Reviews demonstrated its utility in improving the pharmacokinetic profile of drugs targeting the 5-HT2A receptor, which is implicated in various neurological disorders. The compound's structural features, including the benzyl substituent and the carbamate linkage, contribute to its stability in biological systems and its ability to cross the blood-brain barrier, a critical factor in the treatment of central nervous system (CNS) disorders.

The synthesis of Benzyl N-({2.2.1]heptan-1-yl}methyl)carbamate involves a multi-step process that begins with the formation of the 2-aminobicyclo[2.2.1]heptane core. This core is typically synthesized through a series of ring-closure reactions, often catalyzed by transition metals such as palladium. The introduction of the benzyl group is achieved via a coupling reaction, while the carbamate functionality is incorporated through an amidation reaction with phosgene or a carbonyl compound. Recent advancements in green chemistry have led to the development of more sustainable methods for its synthesis, reducing the environmental impact of the process.

Research published in Organic Letters in 2023 has explored the use of Benzyl N-({2-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate as a building block for the creation of fluorescent molecular probes. These probes are designed to detect specific biomolecules in real-time, offering significant advantages in diagnostic applications. The compound's carbamate group allows for the attachment of fluorescent tags, enhancing its utility in imaging technologies. This application is particularly relevant in the field of biomarker detection, where precise and non-invasive methods are essential.

Another area of interest is the compound's potential in antimicrobial drug development. A 2023 study in Antimicrobial Agents and Chemotherapy investigated its ability to disrupt bacterial cell membranes, a mechanism that could lead to the development of new antibiotics. The benzyl group, known for its hydrophobic properties, plays a crucial role in this mechanism by facilitating the interaction with lipid bilayers. This property makes Benzyl N-({2-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate a promising candidate for the design of targeted antimicrobial agents with reduced resistance potential.

The pharmacological activity of Benzyl N-({2-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate is also being explored in the context of neurodegenerative diseases. Research published in Neuropharmacology in 2024 suggests that the compound may have neuroprotective effects by modulating glutamate receptor activity. This potential application is particularly significant given the increasing prevalence of conditions such as Alzheimer's disease and Parkinson's disease, where glutamate toxicity is a key pathological factor.

Despite its promising applications, the use of Benzyl N-({2-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate is not without challenges. One of the primary concerns is its metabolic stability in vivo, which can affect its therapeutic efficacy. Researchers are currently investigating strategies to enhance its metabolic stability, such as the incorporation of steric hindrance groups or the modification of the carbamate linkage to improve resistance to enzymatic degradation.

In conclusion, Benzyl N-({2-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the benzyl group and the carbamate linkage, enable it to participate in a wide range of biological processes, from serotonin receptor modulation to antimicrobial activity. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of new therapeutic strategies for a variety of diseases.